Cas no 2171660-49-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiophen-2-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiophen-2-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171660-49-2
• MF: C₂₄H₂₂N₂O₅S
• MW: 450.506885051727
• CID: 6446626
• PubChem ID: 165536433
• Update Time: 2025-06-09

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiophen-2-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiophen-2-yl)methylcarbamoyl}propanoic acid
• EN300-1514032
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiophen-2-yl)methyl]carbamoyl}propanoic acid
• 2171660-49-2

• Inchi： 1S/C24H22N2O5S/c27-22(28)12-21(23(29)25-13-15-6-5-11-32-15)26-24(30)31-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-11,20-21H,12-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： ZUZUYWHCVNLAGP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.12494298g/mol
• Monoisotopic Mass: 450.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 133Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiophen-2-yl)methylcarbamoyl}propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiophen-2-yl)methylcarbamoyl}propanoic acid (CAS No. 2171660-49-2)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiophen-2-yl)methylcarbamoyl}propanoic acid (CAS No. 2171660-49-2) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring both thiophene and Fmoc functional groups, makes it a valuable building block in medicinal chemistry and drug discovery. Researchers are increasingly interested in this compound due to its potential role in designing targeted therapeutics and biomaterials.

One of the most frequently asked questions about CAS No. 2171660-49-2 is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents such as DMF and DMSO, which is critical for its use in solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amino functionality during synthesis, while the thiophene moiety introduces aromaticity, which can enhance interactions with biological targets. These properties align with the growing demand for high-purity peptide intermediates in biopharmaceutical development.

In the context of AI-driven drug discovery, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiophen-2-yl)methylcarbamoyl}propanoic acid has garnered attention for its potential in computational chemistry and molecular docking studies. The thiophene ring can participate in π-π stacking interactions, a feature often exploited in kinase inhibitor design. This aligns with current trends in personalized medicine, where researchers seek compounds with tunable properties for specific protein targets. The compound's carboxylic acid terminus also allows for further functionalization, making it a versatile tool in structure-activity relationship (SAR) studies.

Another hot topic related to this compound is its role in green chemistry and sustainable synthesis. With the pharmaceutical industry focusing on reducing waste and improving atom economy, the efficient deprotection of the Fmoc group under mild conditions is a significant advantage. Additionally, the thiophene-containing scaffold is being explored for its potential in bioorthogonal chemistry, a field gaining traction for in vivo labeling and imaging applications. These applications are particularly relevant in cancer research and neurodegenerative disease studies.

From a technical perspective, the synthesis and handling of CAS No. 2171660-49-2 require strict adherence to good laboratory practices (GLP). The compound's MSDS (Material Safety Data Sheet) should be consulted for proper storage conditions, typically recommending protection from moisture and light to maintain stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity, which is crucial for GMP-compliant production of peptide-based therapeutics.

The growing interest in peptide-based vaccines and diagnostic agents has further elevated the importance of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiophen-2-yl)methylcarbamoyl}propanoic acid. Its compatibility with automated peptide synthesizers and microwave-assisted synthesis techniques makes it a practical choice for high-throughput screening. Moreover, the compound's chiral center ensures enantiopurity, a critical factor in bioactive peptide design. As the demand for precision medicine grows, this compound is poised to play a pivotal role in advancing next-generation therapeutics.

In summary, CAS No. 2171660-49-2 represents a sophisticated chemical tool with broad applications in modern pharmaceutical research. Its unique combination of Fmoc protection, thiophene functionality, and carboxylic acid group offers unparalleled versatility for peptide engineering and drug development. As the scientific community continues to explore its potential, this compound is expected to contribute significantly to breakthroughs in biotechnology and therapeutic innovation.